Cas no 2172478-97-4 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 2172478-97-4
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 6601445
• PubChem ID: 165576220
• Update Time: 2025-06-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid
• 2172478-97-4
• EN300-1558827
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-4,4-difluoropiperidine-3-carboxylic acid

• Inchi： 1S/C24H24F2N2O5/c25-24(26)10-12-28(13-20(24)22(30)31)21(29)9-11-27-23(32)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,27,32)(H,30,31)
• InChI Key： WWIUGXYYUISUMF-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid

Research Briefing on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid (CAS: 2172478-97-4)

In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid (CAS: 2172478-97-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoropiperidine scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development, particularly in the design of protease inhibitors and peptide-based therapeutics.

The structural features of this compound, including the difluoropiperidine moiety, contribute to its enhanced metabolic stability and bioavailability, making it a valuable building block in the synthesis of bioactive molecules. Recent studies have focused on its application in the development of novel inhibitors targeting enzymes such as dipeptidyl peptidase-4 (DPP-4) and other serine proteases, which are implicated in various diseases, including diabetes and cancer.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic routes and pharmacological properties of this compound. The researchers highlighted its role as a key intermediate in the preparation of peptide mimetics, demonstrating its utility in improving the pharmacokinetic profiles of potential drug candidates. The study also emphasized the compound's compatibility with solid-phase peptide synthesis (SPPS), a widely used technique in peptide drug development.

Another recent investigation, featured in Bioorganic & Medicinal Chemistry Letters, examined the compound's interaction with specific enzyme active sites. The findings revealed that the difluoropiperidine ring enhances binding affinity through favorable hydrophobic interactions and hydrogen bonding, while the Fmoc group facilitates efficient purification and characterization during synthesis. These insights underscore the compound's versatility in rational drug design.

Ongoing research is further exploring the potential of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid in targeted drug delivery systems. Preliminary data suggest that its structural motifs can be leveraged to improve tissue specificity and reduce off-target effects, particularly in oncology applications. Collaborative efforts between academic and industrial research groups are expected to yield additional breakthroughs in the near future.

In conclusion, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-4,4-difluoropiperidine-3-carboxylic acid (CAS: 2172478-97-4) represents a promising tool in modern drug discovery. Its unique chemical properties and broad applicability in peptide-based therapeutics position it as a valuable asset for researchers aiming to develop next-generation pharmaceuticals. Continued exploration of its potential is likely to uncover new opportunities for therapeutic innovation.